Cas no 101820-59-1 (2-{8-methylimidazo1,2-apyridin-3-yl}acetic acid)

• Product Name: 2-{8-methylimidazo1,2-apyridin-3-yl}acetic acid
• CAS No: 101820-59-1
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD09864420
• CID: 5214689
• PubChem ID: 28064417
• Update Time: 2025-11-02

2-{8-methylimidazo1,2-apyridin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• IMidazo[1,2-a]pyridine-3-acetic acid, 8-Methyl-
• 2-{8-methylimidazo1,2-apyridin-3-yl}acetic acid

• MDL： MFCD09864420
• Inchi： 1S/C10H10N2O2/c1-7-3-2-4-12-8(5-9(13)14)6-11-10(7)12/h2-4,6H,5H2,1H3,(H,13,14)
• InChI Key： UKRFQPYIYWEQKG-UHFFFAOYSA-N
• SMILES： C12=NC=C(CC(O)=O)N1C=CC=C2C

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-{8-methylimidazo1,2-apyridin-3-yl}acetic acid

Comprehensive Guide to 2-{8-methylimidazo[1,2-a]pyridin-3-yl}acetic acid (CAS No. 101820-59-1): Properties, Applications, and Market Insights

2-{8-methylimidazo[1,2-a]pyridin-3-yl}acetic acid (CAS No. 101820-59-1) is a specialized organic compound with a unique molecular structure that combines an imidazo[1,2-a]pyridine core with an acetic acid functional group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery. The imidazo[1,2-a]pyridine scaffold is known for its versatility in medicinal chemistry, often serving as a key motif in bioactive molecules targeting various diseases.

Researchers and industry professionals frequently search for "2-{8-methylimidazo[1,2-a]pyridin-3-yl}acetic acid uses" or "CAS 101820-59-1 applications," reflecting growing interest in this compound's potential. Recent studies suggest that derivatives of imidazo[1,2-a]pyridine compounds may show promise in addressing current healthcare challenges, particularly in the development of novel therapeutic agents. The acetic acid moiety in this specific derivative enhances its solubility and potential for further chemical modifications, making it valuable for structure-activity relationship studies.

The synthesis of 2-{8-methylimidazo[1,2-a]pyridin-3-yl}acetic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound. Quality control is paramount, as even minor impurities can significantly impact research outcomes when used as a pharmaceutical intermediate.

From a commercial perspective, the demand for imidazo[1,2-a]pyridine derivatives has been steadily increasing, driven by pharmaceutical industry needs. Market analysis reveals that "buy 2-{8-methylimidazo[1,2-a]pyridin-3-yl}acetic acid" is a trending search term among procurement specialists, indicating robust market interest. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications.

Environmental and safety considerations for handling 2-{8-methylimidazo[1,2-a]pyridin-3-yl}acetic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical. Storage should be in a cool, dry place, protected from light to maintain stability.

The future outlook for CAS 101820-59-1 appears promising, particularly in light of recent advances in heterocyclic chemistry. As researchers continue to explore the "biological activity of imidazo[1,2-a]pyridine derivatives," this compound may play an increasingly important role in drug discovery pipelines. Its structural features make it particularly interesting for targeting specific biological pathways currently under investigation in academic and industrial laboratories worldwide.

For researchers considering working with 2-{8-methylimidazo[1,2-a]pyridin-3-yl}acetic acid, it's worth noting that several published protocols exist for its modification and incorporation into more complex molecular architectures. The compound's relatively straightforward synthesis and modification potential contribute to its popularity in medicinal chemistry programs focused on developing new therapeutic candidates for various indications.

In terms of regulatory status, 2-{8-methylimidazo[1,2-a]pyridin-3-yl}acetic acid is generally available for research purposes without special restrictions in most jurisdictions. However, as with any chemical substance, users should verify local regulations before procurement or use. The compound's growing importance in pharmaceutical research suggests that regulatory agencies may pay closer attention to its derivatives as potential drug candidates progress through development pipelines.

From a technical perspective, the purity of CAS 101820-59-1 is crucial for research applications. Reputable suppliers typically provide certificates of analysis detailing purity levels determined by HPLC or other validated methods. Researchers often search for "high purity 2-{8-methylimidazo[1,2-a]pyridin-3-yl}acetic acid" to ensure they obtain material suitable for their specific experimental needs.

The intellectual property landscape surrounding imidazo[1,2-a]pyridine-based compounds is active, with numerous patents filed for various derivatives and their applications. While 2-{8-methylimidazo[1,2-a]pyridin-3-yl}acetic acid itself may not be patented, many of its potential derivatives and specific applications could be protected intellectual property, highlighting the importance of thorough patent searches before commercial development.